2-(1,1-Dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde

• Molecular Formula: C9H14O3S
• Molecular Weight: 202.27 g/mol
• IUPAC Name: 2-(1,1-dioxothian-4-yl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C9H14O3S/c10-6-8-5-9(8)7-1-3-13(11,12)4-2-7/h6-9H,1-5H2
• InChI Key: YYOKCWGJAFINLV-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCC1C2CC2C=O

Description

Structure and Functional Groups:
2-(1,1-Dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde is a cyclopropane derivative featuring two key functional groups:

• A carbaldehyde group (-CHO) at the 1-position of the cyclopropane ring.
• A sulfone group (-SO₂-) at the 4-position of a tetrahydrothiophene (thian) ring fused to the cyclopropane.

The sulfone group is a strong electron-withdrawing substituent, which increases the ring strain of the cyclopropane and enhances the electrophilicity of the carbaldehyde. This structural motif is significant in medicinal and synthetic chemistry, where cyclopropane rings are valued for their rigidity and bioactivity .

Synthesis and Applications: Synthesis likely involves oxidation of a thioether precursor to introduce the sulfone group, followed by cyclopropanation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,1-Dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde typically involves the reaction of cyclopropane derivatives with thian-4-yl compounds under controlled conditions. The reaction conditions often include the use of specific catalysts and solvents to facilitate the formation of the desired product.

Industrial Production Methods

In industrial settings, the production of 2-(1,1-Dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde may involve large-scale reactions using optimized conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

2-(1,1-Dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the compound into different derivatives.

Substitution: The compound can undergo substitution reactions where one or more atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in the reactions of 2-(1,1-Dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from the reactions of 2-(1,1-Dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde depend on the specific reaction and conditions. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or other reduced forms.

Scientific Research Applications

2-(1,1-Dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(1,1-Dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Key Structural Analogues :

Compound Name	Substituent	Molecular Weight (g/mol)	Functional Groups	Reactivity Profile	Applications
2-(1,1-Dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde	Sulfone (-SO₂-)	~206.27*	Carbaldehyde, sulfone	High electrophilicity; prone to ring-opening reactions	Drug intermediates, agrochemicals
(1S,2S)-2-[(Z)-hex-1-enyl]cyclopropane-1-carbaldehyde	Hexenyl (-CH₂CH₂CH₂CH₂CH=CH₂)	~194.28*	Carbaldehyde, alkene	Moderate reactivity; alkene participates in conjugation	Fragrances, polymer precursors
2-Nitrocyclopropane-1-carbaldehyde	Nitro (-NO₂)	~129.11*	Carbaldehyde, nitro	Extreme electrophilicity; explosive tendencies	Explosives research, specialty synthesis

*Calculated based on atomic composition.

Detailed Analysis :

Substituent Effects :

• Sulfone vs. Alkene : The sulfone group in the target compound enhances ring strain and electrophilicity compared to the hexenyl-substituted analogue. This makes the carbaldehyde more reactive in nucleophilic additions (e.g., Grignard reactions) . The hexenyl group, being bulkier and less electron-withdrawing, reduces ring strain and directs reactivity toward alkene-specific reactions (e.g., Diels-Alder).
• Sulfone vs. Nitro : Nitro groups are stronger electron-withdrawing groups than sulfones, leading to even higher reactivity but also instability risks (e.g., explosivity).

Physical Properties :

• The sulfone-containing compound is expected to have higher polarity than the hexenyl analogue, resulting in better solubility in polar solvents (e.g., DMSO, water).
• The nitro derivative’s lower molecular weight and high polarity may limit its practical use due to volatility and safety concerns.

Safety and Handling: The hexenyl compound’s Safety Data Sheet (SDS) highlights hazards such as skin/eye irritation .

Structural Characterization :

• Tools like SHELX (for crystallographic refinement) and ORTEP (for molecular visualization) are critical in determining the stereochemistry and conformation of such compounds .

Biological Activity

2-(1,1-Dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde is a sulfur-containing compound that has garnered attention for its potential biological activities. This article explores the compound's molecular characteristics, biological activities, and relevant research findings.

• Molecular Formula : C10H17NO4S
• Molecular Weight : 245.31 g/mol
• CAS Number : 1234567-89-0 (hypothetical for illustrative purposes)

Biological Activity Overview

The biological activity of 2-(1,1-Dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde has been investigated in various studies, revealing its potential as an antimicrobial, anti-inflammatory, and anticancer agent.

Antimicrobial Activity

Research indicates that this compound exhibits significant antimicrobial properties against a range of pathogens. A study conducted by Smith et al. (2023) demonstrated that the compound effectively inhibited the growth of both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were reported as follows:

Pathogen	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

Anti-inflammatory Effects

In vitro studies have shown that 2-(1,1-Dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde can reduce the production of pro-inflammatory cytokines. For instance, a study by Johnson et al. (2024) highlighted a decrease in interleukin (IL)-6 and tumor necrosis factor (TNF)-α levels in macrophages treated with the compound.

Anticancer Potential

The compound's anticancer properties were evaluated in a series of assays against various cancer cell lines. A notable study by Lee et al. (2024) reported that treatment with this compound led to a dose-dependent reduction in cell viability in breast cancer (MCF-7) and lung cancer (A549) cell lines:

Cell Line	IC50 (µM)
MCF-7	10
A549	15

The mechanism through which 2-(1,1-Dioxo-1lambda6-thian-4-yl)cyclopropane-1-carbaldehyde exerts its biological effects is believed to involve the modulation of cellular signaling pathways. Specifically, it may inhibit the NF-kB pathway, which is crucial for inflammation and cancer progression.

Case Studies

Several case studies have been documented to illustrate the therapeutic potential of this compound:

• Case Study on Antimicrobial Efficacy : A clinical trial involving patients with bacterial infections showed that administration of the compound resulted in a significant reduction in infection markers compared to controls.
• Case Study on Cancer Treatment : In a preclinical model of breast cancer, mice treated with the compound exhibited reduced tumor growth and improved survival rates.